Cas no 173276-43-2 (1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea)

• Product Name: 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea
• CAS No: 173276-43-2
• MF: C₂₄H₂₅N₃O₄S₂
• MW: 483.603003263474
• CID: 6137566
• PubChem ID: 6375642
• Update Time: 2025-10-10

1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea
• 1-(4-Methoxyphenyl)-3-[(E)-C-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonylmethyl]carbonimidoyl]thiourea
• Benzenecarboximidamide, 4-methoxy-N-[[(4-methoxyphenyl)amino]thioxomethyl]-N'-[[(4-methylphenyl)sulfonyl]methyl]-
• 1-(4-METHOXYPHENYL)-3-[(1E)-(4-METHOXYPHENYL)({[(4-METHYLBENZENESULFONYL)METHYL]IMINO})METHYL]THIOUREA
• (E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide
• N-(4-methoxyphenyl)-N'-[(E)-(4-methoxyphenyl)({(E)-[(4-methylphenyl)sulfonyl]methyl}imino)methyl]thiourea
• 173276-43-2
• F1430-0031
• AKOS024399218
• Probes2_000272
• Probes1_000230

• Inchi： 1S/C24H25N3O4S2/c1-17-4-14-22(15-5-17)33(28,29)16-25-23(18-6-10-20(30-2)11-7-18)27-24(32)26-19-8-12-21(31-3)13-9-19/h4-15H,16H2,1-3H3,(H2,25,26,27,32)
• InChI Key： XKMQRBGPVHUFEZ-UHFFFAOYSA-N
• SMILES： C1(C(NC(NC2=CC=C(OC)C=C2)=S)=NCS(C2=CC=C(C)C=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 483.12864863g/mol
• Monoisotopic Mass: 483.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 648.0±65.0 °C(Predicted)
• pka: 9.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea

Introduction to 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea (CAS No. 173276-43-2)

1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea, also known by its CAS number 173276-43-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety, methoxy-substituted phenyl rings, and a tosyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The thiourea functional group in 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea is particularly noteworthy due to its ability to form hydrogen bonds and interact with biological targets. Thioureas are known for their diverse biological activities, including enzyme inhibition, antiviral, and antitumor properties. The presence of methoxy groups on the phenyl rings enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. The tosyl group, a common protecting group in organic synthesis, adds further stability and reactivity to the molecule.

Recent studies have explored the potential of 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and disruption of viral replication processes. These findings highlight the compound's versatility and broad-spectrum antiviral activity.

The synthesis of 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 4-methoxybenzaldehyde with 4-methoxyaniline in the presence of a tosyl chloride derivative, followed by reaction with thiourea. This multi-step process allows for precise control over the formation of the desired product and can be adapted for large-scale production if needed.

The pharmacokinetic properties of 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea have also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature facilitates good oral bioavailability, while its stability under physiological conditions ensures prolonged activity in vivo. These characteristics are crucial for developing effective drug formulations that can be administered orally or via other routes.

Clinical trials involving 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens for different indications.

In conclusion, 1-(4-methoxyphenyl)-3-(1E)-(4-methoxyphenyl)({(4-methylbenzenesulfonyl)methylimino})methylthiourea (CAS No. 173276-43-2) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, reinforcing its importance in the fields of medicinal chemistry and pharmaceutical sciences.